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Compound of Interest

Compound Name: DRI-C21045

Cat. No.: B2543851

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. While a specific Safety Data Sheet (SDS) with mandated disposal procedures for
DRI-C21045 is not publicly available, this document provides essential guidance based on the
compound's known characteristics and standard laboratory safety protocols. DRI-C21045 is a
potent and selective small-molecule inhibitor of the CD40-CD40L protein-protein interaction.[1]

[2][3][4] Adherence to these guidelines will help ensure the safe management of DRI-C21045
waste.

Key Compound Information for Safe Handling and
Disposal

The following table summarizes key data for DRI-C21045, which informs the recommended
disposal procedures.
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Property

Valuel/Information

Relevance to Disposal

CAS Number

2101765-81-3

Unique identifier for the

chemical.

Informs chemical compatibility

Molecular Formula C24H20Ns504S ) )
and potential reactions.
] Used for concentration
Molecular Weight 487.59 g/mol )
calculations.
Soluble in DMSO.[1] ]
) ) The solvent used will
N Suspended solution with 0.5 ) )
Solubility determine the appropriate

mg/mL in 10% DMSO + 90%
(20% SBE-B-CD in Saline).[2]

waste stream.

Known Hazards

To the best of available
knowledge, the chemical,
physical, and toxicological
properties have not been
thoroughly investigated.[5][6]
At concentrations up to 500
uM, DRI-C21045 shows no
potential genotoxicity or

cytotoxicity.[1]

The lack of comprehensive
hazard data necessitates
handling as a potentially

hazardous substance.

Storage

Store at -20°C or -80°C in a
tightly closed container.[2][5]

Proper storage prevents
degradation and accidental

release.

Step-by-Step Disposal Protocol for DRI-C21045

Given the absence of a specific SDS, DRI-C21045 should be treated as a potentially

hazardous chemical waste. The following protocol outlines the recommended disposal

procedure:

o Personal Protective Equipment (PPE): Prior to handling, ensure appropriate PPE is worn,

including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[5][7]
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o Waste Segregation:

o Solid Waste: Collect unused or expired DRI-C21045 powder in its original container or a
clearly labeled, sealed waste container. Do not mix with other solid wastes unless
compatibility is certain.

o Liquid Waste (Solutions):

» Agueous Solutions: Collect aqueous solutions of DRI-C21045 in a designated, sealed,
and clearly labeled container for aqueous chemical waste.

» Organic Solvent Solutions (e.g., DMSO): Collect solutions of DRI-C21045 in organic
solvents in a designated, sealed, and clearly labeled container for flammable or organic
waste. Do not mix with incompatible solvents.

o Contaminated Materials: Dispose of any materials contaminated with DRI-C21045 (e.g.,
pipette tips, gloves, weigh boats) in a designated solid chemical waste container.

o Waste Labeling: All waste containers must be clearly labeled with the full chemical name
"DRI-C21045" and the name of the solvent(s) if applicable. Indicate the approximate
concentration and quantity.

o Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials, until they are collected for disposal.

» Disposal: Arrange for the disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of DRI-C21045 down the drain or in regular trash.[7]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of DRI-
C21045 waste.
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DRI-C21045 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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